Cas no 476628-24-7 (ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 476628-24-7
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 6430281
• PubChem ID: 4407392
• Update Time: 2025-06-28

ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• 476628-24-7
• ethyl 2-(2,2-diphenylacetyl)imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• Oprea1_500004
• ethyl (2Z)-2-[(2,2-diphenylacetyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• F0715-0368
• AKOS024598227
• (Z)-ethyl 2-((2,2-diphenylacetyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• ethyl (Z)-2-((2,2-diphenylacetyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(2,2-diphenylacetyl)imino]-2,3-dihydro-3,4-dimethyl-, ethyl ester

• Inchi： 1S/C22H22N2O3S/c1-4-27-21(26)19-15(2)24(3)22(28-19)23-20(25)18(16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-14,18H,4H2,1-3H3
• InChI Key： YCXAULLENCYRQH-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)C1=NC(C(C1=CC=CC=C1)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 394.13511374g/mol
• Monoisotopic Mass: 394.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Analysis of Ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 476628-24-7)

The compound ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 476628-24-7) is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique thiazole core, combined with a diphenylacetyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most frequently searched questions about ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate revolves around its synthesis and mechanism of action. Researchers have developed efficient synthetic routes to produce this compound, often involving multi-step reactions that highlight its intricate stereochemistry. The Z-configuration of the imino group is particularly noteworthy, as it influences the compound's reactivity and potential interactions with biological targets. Recent studies have explored its role as a precursor in the development of heterocyclic derivatives, which are widely used in drug discovery.

In the context of pharmaceutical applications, CAS No. 476628-24-7 has been investigated for its potential as a bioactive scaffold. The thiazole ring, a common feature in many FDA-approved drugs, contributes to its versatility. For instance, the compound's carboxylate ester group enhances its solubility, making it suitable for formulation studies. Current research trends, such as the search for new antimicrobial agents and anti-inflammatory compounds, have further propelled interest in this molecule. Its diphenylacetyl component is also being studied for its potential to modulate specific enzyme pathways.

Another area of growing interest is the computational modeling of ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate. With the rise of AI-driven drug design, researchers are leveraging molecular docking and quantum chemical calculations to predict its interactions with proteins and other biomolecules. These in silico approaches are complemented by experimental data, providing a holistic understanding of its structure-activity relationship. Such studies are particularly relevant given the increasing demand for targeted therapies in modern medicine.

From an industrial perspective, the scalability of producing CAS No. 476628-24-7 is a topic of discussion. Manufacturers are optimizing green chemistry protocols to reduce waste and improve yield, aligning with global sustainability goals. The compound's stability under various storage conditions and its compatibility with excipients are also critical factors for its commercial viability. These aspects are often highlighted in patent literature, reflecting its potential for intellectual property protection.

In conclusion, ethyl (2Z)-2-(2,2-diphenylacetyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate represents a fascinating intersection of chemistry and biology. Its multifunctional design and broad applicability make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and material science.